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Compound of Interest

Compound Name:
4-(Perfluorooctyl)-2-methyl-2-

butanol

CAS No.: 141183-94-0

Cat. No.: B126975

Get Quote

Abstract
This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the chemical compound 4-(Perfluorooctyl)-2-methyl-2-
butanol. This document consolidates all available information regarding its chemical identity,

structure, and fundamental properties. Due to the limited availability of published experimental

data, this guide also outlines general synthetic strategies and potential applications based on

the characteristics of analogous fluorinated tertiary alcohols.

Chemical Identity and Structure
4-(Perfluorooctyl)-2-methyl-2-butanol, a fluorinated tertiary alcohol, is a specialized chemical

compound with significant potential in various scientific and industrial applications. The

presence of a perfluorooctyl chain imparts unique properties, including high thermal stability

and hydrophobicity.

Table 1: Compound Identification
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Identifier Value Source(s)

Chemical Name
4-(Perfluorooctyl)-2-methyl-2-

butanol
N/A

Synonym

5,5,6,6,7,7,8,8,9,9,10,10,11,11

,12,12,12-Heptadecafluoro-2-

methyldodecan-2-ol

[1]

CAS Number 141183-94-0, 159142-65-1 [1][2]

Molecular Formula C₁₃H₁₁F₁₇O [3][4]

Molecular Weight 506.2 g/mol [3][4]

Canonical SMILES

CC(C)(CCC(C(C(C(C(C(F)

(F)F)(F)F)(F)F)(F)F)(F)F)

(F)F)O

[4]

Molecular Structure
The molecular structure of 4-(Perfluorooctyl)-2-methyl-2-butanol consists of a tertiary

butanol core with a perfluorooctyl group attached at the 4-position. This structure combines a

hydrophilic alcohol functional group with a highly fluorinated, lipophobic, and hydrophobic alkyl

chain.

Caption: 2D structure of 4-(Perfluorooctyl)-2-methyl-2-butanol.

Synthesis and Manufacturing
While specific, detailed experimental protocols for the synthesis of 4-(Perfluorooctyl)-2-
methyl-2-butanol are not readily available in published literature, a plausible and widely

utilized method for the synthesis of tertiary alcohols, including fluorinated analogs, is the

Grignard reaction.[5][6][7][8][9][10][11]

Proposed Synthetic Pathway: Grignard Reaction
The synthesis of fluorinated tertiary alcohols can often be achieved through the nucleophilic

addition of a Grignard reagent to a ketone or an ester.[12][13][14][15] For the synthesis of 4-
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(Perfluorooctyl)-2-methyl-2-butanol, a potential approach involves the reaction of a

perfluorooctyl-containing Grignard reagent with a suitable ketone.

Reaction Scheme:

Perfluorooctylethyl Magnesium Bromide

+

Acetone

4-(Perfluorooctyl)-2-methyl-2-butanol

1. Diethyl Ether
2. H3O+ work-up

Click to download full resolution via product page

Caption: Proposed Grignard synthesis of the target compound.

Experimental Workflow (Hypothetical):

Grignard Reagent Formation: The perfluorooctylethyl magnesium bromide Grignard reagent

would first be prepared by reacting 1-bromo-2-(perfluorooctyl)ethane with magnesium

turnings in anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen).

Nucleophilic Addition: The freshly prepared Grignard reagent would then be added dropwise

to a solution of acetone in anhydrous diethyl ether at a low temperature (e.g., 0 °C) to control

the exothermic reaction.

Quenching and Work-up: After the addition is complete, the reaction mixture would be stirred

for a specified period to ensure complete reaction. The reaction is then quenched by the

slow addition of an aqueous acid solution (e.g., saturated ammonium chloride or dilute

hydrochloric acid) to protonate the resulting alkoxide and dissolve the magnesium salts.

Extraction and Purification: The organic layer is separated, and the aqueous layer is typically

extracted with diethyl ether to recover any dissolved product. The combined organic extracts

are then washed with brine, dried over an anhydrous drying agent (e.g., magnesium sulfate

or sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the

crude product.
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Final Purification: The crude 4-(Perfluorooctyl)-2-methyl-2-butanol can be further purified

by techniques such as vacuum distillation or column chromatography.

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 4-(Perfluorooctyl)-2-methyl-
2-butanol are not widely reported. However, based on the properties of similar perfluoroalkyl

alcohols, certain characteristics can be inferred. The high degree of fluorination is expected to

result in a high density and a low surface tension.

Table 2: Physicochemical Properties (Predicted and Inferred)

Property Value Notes

Melting Point 50-51 °C From an unverified source.

Boiling Point Not available
Expected to be relatively high

due to the molecular weight.

Density Not available
Expected to be significantly

higher than water.

Solubility Not available
Likely insoluble in water and

soluble in fluorinated solvents.

Potential Applications
While specific applications for 4-(Perfluorooctyl)-2-methyl-2-butanol are not documented, the

unique properties of fluorinated alcohols suggest several areas of potential utility.

Drug Development and Medicinal Chemistry
The incorporation of fluorine into drug molecules is a common strategy to enhance their

metabolic stability, bioavailability, and binding affinity.[16] Fluorinated alcohols can serve as

valuable building blocks in the synthesis of complex fluorinated pharmaceutical compounds.

Materials Science
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The perfluoroalkyl chain in this molecule suggests its potential use as a surfactant or a

component in the formulation of hydrophobic and oleophobic coatings. Such coatings are

valuable for creating water- and oil-repellent surfaces.

Analytical Chemistry
Fluorinated compounds can be used as internal standards in mass spectrometry due to their

distinct mass-to-charge ratios.[16]

Safety and Handling
Specific toxicological data for 4-(Perfluorooctyl)-2-methyl-2-butanol is limited. As with any

chemical, it should be handled with appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume

hood.

Conclusion
4-(Perfluorooctyl)-2-methyl-2-butanol is a specialized fluorinated tertiary alcohol with a

unique combination of a hydrophilic head and a hydrophobic/lipophobic fluorinated tail. While

detailed experimental data on its synthesis, properties, and applications are scarce in the

public domain, its structure suggests significant potential in fields ranging from medicinal

chemistry to materials science. Further research is warranted to fully characterize this

compound and explore its utility.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b126975?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

